5-bromo-N-[(2-carbamoylanilino)-sulfanylidenemethyl]-2-furancarboxamide

• IUPAC Name: 5-bromo-N-[(2-carbamoylphenyl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C13H10BrN3O3S/c14-10-6-5-9(20-10)12(19)17-13(21)16-8-4-2-1-3-7(8)11(15)18/h1-6H,(H2,15,18)(H2,16,17,19,21)
• InChI Key: TUPOAJAVVZVLFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=S)NC(=O)C2=CC=C(O2)Br
• Molecular Formula: C13H10BrN3O3S
• Molecular Weight: 368.21 g/mol

Description

5-bromo-N-[(2-carbamoylanilino)-sulfanylidenemethyl]-2-furancarboxamide is a chemical compound. It is not intended for human or veterinary use but for research purposes. The molecular formula of this compound is C13H10BrN3O3S and it has a molecular weight of 368.21.

Scientific Research Applications

• Synthesis and Antibacterial Activity

  • A study by Siddiqa et al. (2022) involved the synthesis of N-(4-bromophenyl)furan-2-carboxamide analogues, including structures related to 5-bromo-N-[(2-carbamoylanilino)-sulfanylidenemethyl]-2-furancarboxamide. These compounds exhibited significant in vitro antibacterial activities against drug-resistant bacteria such as A. baumannii, K. pneumoniae, E. cloacae, and S. aureus, particularly effective against NDM-positive bacteria A. baumannii. Molecular docking studies and simulations supported these findings, indicating the potential of these compounds in developing new antibacterial agents (Siddiqa et al., 2022).

• Intramolecular Cyclization Reactions

  • The study by Remizov et al. (2019) explored the intramolecular cyclization of furan-2-carboxylic acid ethyl ester derivatives, closely related to the structure of 5-bromo-N-[(2-carbamoylanilino)-sulfanylidenemethyl]-2-furancarboxamide. These reactions are crucial for the synthesis of complex organic compounds used in various scientific applications, including pharmaceuticals and materials science (Remizov et al., 2019).

• Antiprotozoal Agents

  • A study by Ismail et al. (2004) synthesized compounds structurally similar to 5-bromo-N-[(2-carbamoylanilino)-sulfanylidenemethyl]-2-furancarboxamide, demonstrating significant antiprotozoal activity. These compounds exhibited strong DNA affinities and in vitro effectiveness against T. b. rhodesiense and P. falciparum. This research highlights the potential of such compounds in developing new treatments for protozoal infections (Ismail et al., 2004).

• Palladium-Catalyzed Synthesis

  • Jiang et al. (2014) conducted a study involving palladium-catalyzed cyclization to synthesize 2,5-diimino-furans, a class of compounds related to 5-bromo-N-[(2-carbamoylanilino)-sulfanylidenemethyl]-2-furancarboxamide. This synthesis method is important for the production of maleamides, which are valuable in various chemical and pharmaceutical applications (Jiang et al., 2014).

• Antimicrobial Evaluation of Furan Derivatives

  • Research by Sweidan et al. (2021) focused on the synthesis and antimicrobial evaluation of furan-2-carboxamide derivatives, closely related to the compound . These studies are crucial for identifying new compounds with potential antimicrobial properties, which can be further developed into therapeutic agents (Sweidan et al., 2021).